Cas no 1286717-66-5 (2-[(4-fluorophenyl)sulfanyl]-N-(2-hydroxy-2-methyl-4-phenylbutyl)acetamide)

• Product Name: 2-[(4-fluorophenyl)sulfanyl]-N-(2-hydroxy-2-methyl-4-phenylbutyl)acetamide
• CAS No: 1286717-66-5
• MF: C₁₉H₂₂FNO₂S
• MW: 347.446887493134
• CID: 5771148
• PubChem ID: 52992685
• Update Time: 2025-06-08

2-[(4-fluorophenyl)sulfanyl]-N-(2-hydroxy-2-methyl-4-phenylbutyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024524252
• F5857-4263
• 2-((4-fluorophenyl)thio)-N-(2-hydroxy-2-methyl-4-phenylbutyl)acetamide
• VU0525356-1
• 1286717-66-5
• 2-(4-fluorophenyl)sulfanyl-N-(2-hydroxy-2-methyl-4-phenylbutyl)acetamide
• 2-[(4-fluorophenyl)sulfanyl]-N-(2-hydroxy-2-methyl-4-phenylbutyl)acetamide

• Inchi： 1S/C19H22FNO2S/c1-19(23,12-11-15-5-3-2-4-6-15)14-21-18(22)13-24-17-9-7-16(20)8-10-17/h2-10,23H,11-14H2,1H3,(H,21,22)
• InChI Key： WEVYFYSKLDQQKK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CC(NCC(C)(CCC1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 347.13552828g/mol
• Monoisotopic Mass: 347.13552828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 2-[(4-fluorophenyl)sulfanyl]-N-(2-hydroxy-2-methyl-4-phenylbutyl)acetamide

Professional Introduction to Compound with CAS No 1286717-66-5 and Product Name: 2-[(4-fluorophenyl)sulfanyl]-N-(2-hydroxy-2-methyl-4-phenylbutyl)acetamide

The compound with the CAS number 1286717-66-5 and the product name 2-[(4-fluorophenyl)sulfanyl]-N-(2-hydroxy-2-methyl-4-phenylbutyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development.

At the core of this compound's structure lies a 4-fluorophenylsulfanyl moiety, which is known for its ability to enhance binding affinity and selectivity in biological targets. The presence of this group, combined with the 2-hydroxy-2-methyl-4-phenylbutyl side chain, contributes to the compound's versatility and efficacy. This structural design allows for interactions with various biological pathways, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutics. The 4-fluorophenylsulfanyl group, in particular, has been shown to improve metabolic stability and pharmacokinetic properties, which are critical factors in drug design. Research published in leading journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry has demonstrated that compounds incorporating this moiety exhibit enhanced binding to enzymes and receptors, thereby increasing their therapeutic potential.

The N-(2-hydroxy-2-methyl-4-phenylbutyl)acetamide component of the compound adds another layer of complexity, contributing to its unique chemical profile. This side chain is known for its ability to modulate enzyme activity and has been explored in various drug candidates targeting neurological and inflammatory disorders. The combination of these structural elements results in a molecule that is both structurally diverse and functionally rich.

In the context of current pharmaceutical research, this compound aligns with the growing trend toward rational drug design, where structural modifications are carefully tailored to optimize biological activity. The use of computational modeling and high-throughput screening techniques has enabled researchers to predict and validate the interactions between this compound and its target proteins. These advancements have accelerated the discovery process and have led to more efficient development pipelines.

One particularly intriguing aspect of this compound is its potential application in addressing neurological disorders. Preliminary studies have suggested that compounds with similar structural motifs may interfere with key signaling pathways involved in neurodegeneration. The 4-fluorophenylsulfanyl group's ability to modulate receptor activity makes it a valuable tool for exploring new therapeutic strategies against conditions such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully elucidate these mechanisms and translate these findings into clinical applications.

Additionally, the compound's 2-hydroxy-2-methyl-4-phenylbutyl side chain has implications for anti-inflammatory drug development. Inflammation is a central pathological feature in many chronic diseases, including arthritis and cardiovascular disorders. By targeting inflammatory pathways, this compound may offer a novel approach to managing these conditions. The synergistic effects of its dual functional groups suggest that it could serve as a versatile scaffold for designing next-generation anti-inflammatory agents.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core aromatic ring system, while protecting group strategies have been utilized to handle the reactive hydroxyl and amide functionalities.

The pharmacological evaluation of this compound has already begun, with initial studies focusing on its interaction with relevant biological targets. In vitro assays have shown promising results, indicating that it exhibits potent activity against certain enzymes and receptors. These findings are supported by computational docking studies, which predict favorable binding affinities based on the compound's three-dimensional structure.

As research progresses, additional applications for this compound are likely to emerge. Its unique structural features make it a valuable tool for exploring new therapeutic modalities across multiple disease areas. The combination of academic research and industrial collaboration will be crucial in advancing its development from a laboratory curiosity to a viable therapeutic option.

In conclusion, the compound with CAS number 1286717-66-5 and product name 2-[(4-fluorophenyl)sulfanyl]-N-(2-hydroxy-2-methyl-4-phenylbutyl)acetamide represents a significant contribution to pharmaceutical chemistry. Its innovative design, characterized by the presence of key functional groups such as 4-fluorophenylsulfanyl and 2-hydroxy-2-methyl-4-phenylbutyl, positions it as a promising candidate for further exploration in drug development. With ongoing research efforts aimed at elucidating its mechanisms of action and optimizing its pharmacological properties, this compound holds great potential for addressing various health challenges.